Cas no 2061980-49-0 (Tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate dihydrochloride)

• Product Name: Tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate dihydrochloride
• CAS No: 2061980-49-0
• MF: C₁₂H₂₅Cl₂N₃O₂
• MW: 314.251801252365
• CID: 3043248
• PubChem ID: 127264659
• Update Time: 2025-08-01

Tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate dihydrochloride
• 1-Boc-3-(1-piperazinyl)azetidine 2HCl
• AK608106
• tert-butyl 3-piperazin-1-ylazetidine-1-carboxylate;dihydrochloride
• 2061980-49-0
• DB-405093
• C73912
• TERT-BUTYL 3-(PIPERAZIN-1-YL)AZETIDINE-1-CARBOXYLATE 2HCL
• AKOS030632985
• DS-19820
• SB50707
• Tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate dihydrochloride

• Inchi： 1S/C12H23N3O2.2ClH/c1-12(2,3)17-11(16)15-8-10(9-15)14-6-4-13-5-7-14;;/h10,13H,4-9H2,1-3H3;2*1H
• InChI Key： PZRALZLWTQGVNT-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C(C)(C)C)C(N1CC(C1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 313.1323824g/mol
• Monoisotopic Mass: 313.1323824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Additional information on Tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate dihydrochloride

Tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate dihydrochloride: A Comprehensive Overview

Tert-butyl 3-(piperazin-1-yl)azetidine-1-carboxylate dihydrochloride (CAS No. 2061980-49-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a tert-butyl group attached to an azetidine ring, which is further substituted with a piperazine moiety and a carboxylic acid derivative. The dihydrochloride salt form suggests its utility in pharmaceutical formulations where ionization properties are critical.

The synthesis of tert-butyl piperazine derivative involves multi-step organic reactions, including nucleophilic substitutions and ring-closing processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for pharmacokinetic studies. Researchers have explored various solvents and catalysts to optimize the reaction conditions, ensuring high yield and purity. These efforts have been documented in several peer-reviewed journals, highlighting the compound's versatility in chemical transformations.

In terms of pharmacological properties, tert-butyl azetidine derivative has shown promising results in preclinical studies. It exhibits moderate to high bioavailability when administered orally, making it a viable candidate for systemic drug delivery. Studies conducted on animal models have demonstrated its ability to modulate specific neurotransmitter systems, particularly dopamine and serotonin pathways. This suggests potential applications in treating central nervous system disorders such as depression, anxiety, and schizophrenia.

The structural uniqueness of dihydrochloride salt lies in its azetidine ring, a four-membered cyclic amine that imparts rigidity to the molecule. This rigidity enhances the compound's stability and selectivity when interacting with biological targets. Recent computational studies using molecular docking techniques have revealed that the azetidine moiety plays a pivotal role in binding to G-protein coupled receptors (GPCRs), which are key targets in drug discovery.

From an industrial perspective, the synthesis of CAS No. 2061980-49-0 has been scaled up to meet the demands of preclinical trials. Pharmaceutical companies are exploring its potential as a lead compound for developing novel therapeutics. Collaborative research between academia and industry has led to the identification of analogs with improved pharmacokinetic profiles, further expanding its therapeutic potential.

In conclusion, tert-butyl 3-(piperazin-1-yl)azetidine-1-carboxylate dihydrochloride represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable asset in the pipeline of innovative drugs. Continued research into its mechanisms of action and optimization of its chemical properties will undoubtedly pave the way for its clinical application in the near future.